Cas no 850213-59-1 ((5-Bromo-2,4-difluorophenyl)methanol)

• Product Name: (5-Bromo-2,4-difluorophenyl)methanol
• CAS No: 850213-59-1
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• MDL: MFCD15528872
• CID: 2156277
• PubChem ID: 67255536
• Update Time: 2025-06-28

(5-Bromo-2,4-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2,4-difluorophenyl)methanol
• E91077
• EN300-6775624
• ZKMCKSZOHXHRIH-UHFFFAOYSA-N
• MFCD15528872
• AB87955
• 5-Bromo-2,4-difluorobenzenemethanol
• SCHEMBL2034552
• (5-Bromo-2,4-difluoro-phenyl)-methanol
• AKOS024223065
• DB-413613
• (5-Bromo-2,4-difluoro-phenyl)methanol
• CS-0194074
• 850213-59-1

• MDL： MFCD15528872
• Inchi： 1S/C7H5BrF2O/c8-5-1-4(3-11)6(9)2-7(5)10/h1-2,11H,3H2
• InChI Key： ZKMCKSZOHXHRIH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(CO)=C1)F)F

Computed Properties

• Exact Mass: 221.94918g/mol
• Monoisotopic Mass: 221.94918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (5-Bromo-2,4-difluorophenyl)methanol

Introduction to (5-Bromo-2,4-difluorophenyl)methanol (CAS No. 850213-59-1)

(5-Bromo-2,4-difluorophenyl)methanol, with the CAS number 850213-59-1, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound features a unique structural motif consisting of a benzene ring substituted with bromine and fluorine atoms at specific positions, combined with a hydroxymethyl group at the para position relative to the bromine atom. The presence of multiple fluorine atoms enhances its electronic properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>5-Bromo-2,4-difluorophenyl)methanol molecule exhibits distinct chemical characteristics that make it particularly useful in organic synthesis. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the hydroxymethyl group can participate in nucleophilic additions or oxidation reactions, allowing for the introduction of diverse functional groups into the molecule.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The< strong>5-Bromo-2,4-difluorophenyl)methanol derivative is no exception and has been explored in several high-profile research studies. For instance, researchers have utilized this compound as a building block in the development of novel kinase inhibitors, which are crucial in targeting various types of cancer. The fluorine atoms in the molecule contribute to its lipophilicity and electron-withdrawing effects, which can fine-tune the pharmacokinetic properties of the final drug candidates.

Moreover, the< strong>5-Bromo-2,4-difluorophenyl)methanol scaffold has found applications in agrochemical research as well. Fluorinated phenols are known for their potent activity against pests and pathogens, making them ideal candidates for developing new generation pesticides. The structural features of this compound allow for selective interactions with biological targets, thereby minimizing off-target effects and environmental impact.

The synthesis of< strong>5-Bromo-2,4-difluorophenyl)methanol typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the halogenation of a fluoro-substituted benzene derivative followed by selective methylation at the desired position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization, have been employed to achieve high yields and purity levels.

In terms of industrial applications, the< strong>5-Bromo-2,4-difluorophenyl)methanol derivative is often used as an intermediate in large-scale chemical manufacturing processes. Its stability under various reaction conditions makes it suitable for batch processing in industrial settings. Additionally, its compatibility with green chemistry principles has led to its adoption in sustainable synthetic routes that minimize waste and hazardous byproducts.

The pharmacological potential of< strong>5-Bromo-2,4-difluorophenyl)methanol has been further explored through computational modeling and high-throughput screening assays. These studies have identified several analogs with improved biological activity against targets such as enzymes and receptors involved in disease pathways. The structural flexibility offered by this compound allows medicinal chemists to optimize its properties for therapeutic applications.

In conclusion,< strong>5-Bromo-2,4-difluorophenyl)methanol (CAS No. 850213-59-1) is a multifaceted compound with significant utility in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable tool for synthesizing biologically active molecules. As research continues to uncover new applications for fluorinated aromatic compounds, the< strong>5-Bromo-2,4-difluorophenyl)methanol derivative is likely to remain a key intermediate in the development of innovative chemical entities.